Cas no 1805366-00-0 (4-Bromo-2-(difluoromethyl)-5-hydroxy-3-iodopyridine)

• Product Name: 4-Bromo-2-(difluoromethyl)-5-hydroxy-3-iodopyridine
• CAS No: 1805366-00-0
• MF: C₆H₃BrF₂INO
• MW: 349.899399995804
• CID: 4915447
• Update Time: 2025-08-04

4-Bromo-2-(difluoromethyl)-5-hydroxy-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-5-hydroxy-3-iodopyridine

• Inchi： 1S/C6H3BrF2INO/c7-3-2(12)1-11-5(4(3)10)6(8)9/h1,6,12H
• InChI Key： OYIVWFJFYKWWAT-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CN=C1C(F)F)O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 4-Bromo-2-(difluoromethyl)-5-hydroxy-3-iodopyridine

Chemical Profile of 4-Bromo-2-(difluoromethyl)-5-hydroxy-3-iodopyridine (CAS No. 1805366-00-0)

4-Bromo-2-(difluoromethyl)-5-hydroxy-3-iodopyridine, identified by its CAS number 1805366-00-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class, a heterocyclic aromatic ring structure that is widely recognized for its diverse biological activities and applications in drug development.

The molecular structure of 4-Bromo-2-(difluoromethyl)-5-hydroxy-3-iodopyridine incorporates several key functional groups that contribute to its unique chemical properties and potential biological effects. The presence of a bromine atom at the 4-position, a difluoromethyl group at the 2-position, and a hydroxyl group at the 5-position, along with an iodine atom at the 3-position, creates a complex and versatile scaffold. This arrangement allows for various chemical modifications and interactions with biological targets, making it a valuable intermediate in synthetic chemistry and drug discovery.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds with similar structural motifs exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory actions. The specific combination of halogenated substituents in 4-Bromo-2-(difluoromethyl)-5-hydroxy-3-iodopyridine may enhance its binding affinity to certain enzymes or receptors, potentially leading to novel therapeutic applications.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The halogen atoms, particularly bromine and iodine, are known to improve metabolic stability and binding interactions in drug molecules. Additionally, the difluoromethyl group is frequently employed in medicinal chemistry to enhance lipophilicity and binding affinity. These features make 4-Bromo-2-(difluoromethyl)-5-hydroxy-3-iodopyridine a promising candidate for further exploration in drug design.

The hydroxyl group at the 5-position introduces another layer of reactivity, allowing for further functionalization through etherification, esterification, or other transformations. This flexibility is crucial for tailoring the compound's properties to specific biological targets. Researchers have leveraged similar structural features in other pyridine derivatives to develop drugs that modulate critical signaling pathways involved in diseases such as cancer, inflammation, and infectious disorders.

Recent advancements in computational chemistry have also facilitated the study of 4-Bromo-2-(difluoromethyl)-5-hydroxy-3-iodopyridine. Molecular modeling techniques can predict how this compound interacts with biological targets at the atomic level, providing insights into its mechanism of action. These predictions are invaluable for guiding experimental efforts and optimizing drug candidates for clinical trials. By integrating experimental data with computational models, scientists can accelerate the discovery process and identify promising lead compounds more efficiently.

The synthesis of 4-Bromo-2-(difluoromethyl)-5-hydroxy-3-iodopyridine presents unique challenges due to its complex structure. However, recent methodologies have improved the efficiency and scalability of its preparation. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce the bromo and iodine substituents with high selectivity. Additionally, protecting group strategies have been employed to safeguard sensitive functional groups during synthetic transformations.

The pharmaceutical industry has shown particular interest in halogenated pyridines due to their prevalence in approved drugs. For example, several kinase inhibitors used in oncology contain halogenated pyridine moieties that contribute to their efficacy. The structural features of 4-Bromo-2-(difluoromethyl)-5-hydroxy-3-iodopyridine align well with these established pharmacophores, suggesting potential therapeutic applications in similar disease areas.

In conclusion, 4-Bromo-2-(difluoromethyl)-5-hydroxy-3-iodopyridine (CAS No. 1805366-00-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and functional groups make it a versatile intermediate for drug development. With ongoing research focused on understanding its biological activities and optimizing synthetic routes, this compound holds great promise for contributing to next-generation therapeutics.